Cas no 2228320-85-0 (1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene
• CAS No: 2228320-85-0
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 5962104
• PubChem ID: 165643681
• Update Time: 2025-05-19

1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene
• 2228320-85-0
• EN300-1915771

• Inchi： 1S/C10H10BrF/c1-7-3-9(8(2)6-11)5-10(12)4-7/h3-5H,2,6H2,1H3
• InChI Key： DCJYHYWVJWBIPL-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=C(C)C=1)F

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene

1-(3-Bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene: A Comprehensive Overview

1-(3-Bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene, identified by the CAS registry number 2228320-85-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated allyl group with a fluorinated aromatic ring, making it a versatile building block for various chemical applications.

The molecular structure of 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene consists of a benzene ring substituted with three distinct groups: a fluorine atom at the 3-position, a methyl group at the 5-position, and a 3-bromopropenyl group at the 1-position. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in synthetic chemistry and drug design.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in constructing complex polycyclic frameworks through [4+2] cycloaddition reactions with dienes or dienophiles. These investigations have demonstrated that the brominated allyl group can act as an effective Michael acceptor under mild conditions, facilitating the formation of six-membered rings with high regioselectivity.

In addition to its role in organic synthesis, 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene has been studied for its applications in polymer chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring makes it an attractive candidate for designing functional polymers with tailored electronic properties. For example, researchers have incorporated this compound into polymeric materials to enhance their conductivity and stability under thermal stress.

The synthesis of this compound typically involves a multi-step process, starting from bromoalkenes and aromatic precursors. Recent advancements in catalytic methods have enabled more efficient routes to this compound, reducing both time and cost while improving yield and purity. These improvements are particularly important for scaling up production to meet growing demand in various industries.

From an analytical standpoint, the characterization of 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene has been enhanced by modern spectroscopic techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into the compound's molecular structure and stability, ensuring accurate identification and quality control during manufacturing.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-3-fluoro-5-methylbenzene, CAS No. 2228320-85-0, represents a valuable tool in contemporary chemical research and development. Its versatile structure and reactivity make it an essential component in the creation of advanced materials and bioactive compounds, positioning it as a key player in future innovations across multiple scientific disciplines.